Cas no 2229540-02-5 (3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid)

3-(2,5-Difluoro-4-methylphenyl)-3,3-difluoropropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a difluoromethylphenyl core and a geminal difluoropropanoic acid moiety. This compound is of interest in pharmaceutical and agrochemical research due to the enhanced metabolic stability and lipophilicity imparted by its fluorine substituents. The electron-withdrawing effects of the fluorine atoms may also influence reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Its well-defined structure allows for precise modifications, facilitating applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its potential reactivity.
3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid structure
2229540-02-5 structure
Product Name:3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid
CAS No:2229540-02-5
MF:C10H8F4O2
MW:236.162937164307
CID:5985958
PubChem ID:165836993
Update Time:2025-05-25

3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid
    • EN300-1971380
    • 2229540-02-5
    • Inchi: 1S/C10H8F4O2/c1-5-2-8(12)6(3-7(5)11)10(13,14)4-9(15)16/h2-3H,4H2,1H3,(H,15,16)
    • InChI Key: SXVVMHZGQYFTIC-UHFFFAOYSA-N
    • SMILES: FC(CC(=O)O)(C1C=C(C(C)=CC=1F)F)F

Computed Properties

  • Exact Mass: 236.04604214g/mol
  • Monoisotopic Mass: 236.04604214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid Pricemore >>

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Additional information on 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid

Research Brief on 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid (CAS: 2229540-02-5)

In recent years, the compound 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid (CAS: 2229540-02-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. The unique structural features of this compound, including its difluoromethyl and difluoropropanoic acid moieties, contribute to its enhanced metabolic stability and binding affinity, making it a valuable candidate for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid as a potential inhibitor of a key enzyme involved in inflammatory pathways. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's high selectivity and potency. The results indicated a significant reduction in enzyme activity at nanomolar concentrations, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further investigations into the pharmacokinetic properties of 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid have revealed favorable absorption and distribution profiles. A preclinical study conducted by a leading pharmaceutical company reported that the compound exhibited excellent oral bioavailability and tissue penetration, with minimal off-target effects. These findings underscore its potential for further optimization and clinical development.

In addition to its therapeutic applications, recent research has also highlighted the utility of 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid as a versatile building block in organic synthesis. Its robust chemical stability and reactivity have enabled its use in the construction of complex molecular architectures, particularly in the synthesis of fluorinated pharmaceuticals and agrochemicals. A 2023 study in Organic Letters detailed an efficient synthetic route to this compound, emphasizing its scalability and cost-effectiveness for industrial applications.

Despite these advancements, challenges remain in the full characterization of 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid's mechanism of action and long-term safety profile. Ongoing research aims to address these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 3-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropanoic acid (CAS: 2229540-02-5) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its unique structural properties, combined with its demonstrated biological activity and synthetic versatility, position it as a valuable tool for drug discovery and development. Future research will likely focus on expanding its therapeutic applications and optimizing its pharmacological profile to meet the growing demands of precision medicine.

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